[2-(Dimethylamino)ethyl](propyl)amine

• IUPAC Name: N',N'-dimethyl-N-propylethane-1,2-diamine
• InChI: InChI=1S/C7H18N2/c1-4-5-8-6-7-9(2)3/h8H,4-7H2,1-3H3
• InChI Key: OMCJDNIHQAGLEM-UHFFFAOYSA-N
• Canonical SMILES: CCCNCCN(C)C
• Molecular Formula: C7H18N2
• DSSTOX Substance ID: DTXSID401266201
• Molecular Weight: 130.23 g/mol
• CAS RN: 89893-80-1

Description

“2-(Dimethylamino)ethylamine” is a chemical compound with the CAS Number: 89893-80-1. It has a molecular weight of 130.23. It is a liquid at room temperature.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, diblock copolymers of poly [2-(dimethylamino) ethyl methacrylate]-block-polystyrene (PDMAEMA-b-PS) have been synthesized via RAFT. Another example is the commercial production of Dimethylaminopropylamine (DMAPA) via the reaction between dimethylamine and acrylonitrile (a Michael reaction) to produce dimethylaminopropionitrile.

Physical And Chemical Properties Analysis

“2-(Dimethylamino)ethylamine” is a liquid at room temperature. More detailed physical and chemical properties are not directly available in the search results.

Scientific Research Applications

Gene and Drug Delivery Systems

• Poly [2-(dimethylamino)ethyl methacrylate (PDMAEMA)] is a water-soluble polymer with a positive charge. .
• .

Anticancer Agents

• PDMAEMA-based micelles have been explored as drug carriers. .
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Viscosity Modifiers for Lubricating Oils

• Amine-containing copolymers, including those with PDMAEMA, are effective dispersants and viscosity modifiers for lubricating oils. .

Theranostics and Nanoreactors

• PDMAEMA-based polymersomes (vesicles) have potential applications in theranostics (combining therapy and diagnostics) and as artificial organelles. .

Temperature-Responsive Aggregates

• PDMAEMA-containing block copolymers exhibit a low critical solution temperature (LCST). At higher temperatures, these polymers precipitate, forming aggregates. .

Mucosal Membrane Interaction

• PDMAEMA’s interaction with mucosal gel layers has implications for drug delivery. .

Safety and Hazards

“2-(Dimethylamino)ethylamine” is classified as a dangerous substance. It has hazard statements H226, H302, H314, H335. This means it is flammable, harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.

Mechanism of Action

Target of Action

The primary targets of 2-(Dimethylamino)ethylamine are cellular membranes . This compound is a part of a class of molecules known as diblock copolymers , which can assemble in aqueous solutions to form vesicles delimited by a polymeric double layer, also known as polymersomes . These polymersomes are considered a more robust option to liposomes .

Mode of Action

2-(Dimethylamino)ethylamine interacts with its targets by forming polymersomes . These polymersomes are responsive to pH and temperature, making them ideal for drug delivery systems or nanoreactors . The ionization equilibrium of the amino groups on the polymersomes can be analyzed by potentiometric titration and Zeta potential measurements .

Biochemical Pathways

The compound affects the pH-responsive behavior of polymersomes . Unusual pH gradients are present in cells under several physiological and pathological conditions . Therefore, the compound’s ability to respond to these pH changes can significantly impact the biochemical pathways within the cell .

Pharmacokinetics

Its water solubility suggests that it may have good bioavailability . The compound’s ADME properties would be influenced by its structure and the environment in which it is administered.